Cas no 1805750-08-6 (6-Difluoromethoxy-5-formyl-1H-benzimidazole)

• Product Name: 6-Difluoromethoxy-5-formyl-1H-benzimidazole
• CAS No: 1805750-08-6
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4825411
• Update Time: 2025-10-31

6-Difluoromethoxy-5-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethoxy-5-formyl-1H-benzimidazole

• Inchi： 1S/C9H6F2N2O2/c10-9(11)15-8-2-7-6(12-4-13-7)1-5(8)3-14/h1-4,9H,(H,12,13)
• InChI Key： YRBADAVVALEWIF-UHFFFAOYSA-N
• SMILES： FC(OC1=CC2=C(C=C1C=O)NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Additional information on 6-Difluoromethoxy-5-formyl-1H-benzimidazole

6-Difluoromethoxy-5-formyl-1H-benzimidazole: A Comprehensive Overview

The compound CAS No. 1805750-08-6, commonly referred to as 6-Difluoromethoxy-5-formyl-1H-benzimidazole, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in the research of this compound.

Chemical Structure and Synthesis: The molecular structure of 6-Difluoromethoxy-5-formyl-1H-benzimidazole is characterized by a benzimidazole ring system, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. The substitution pattern at positions 5 and 6 introduces a formyl group (-CHO) and a difluoromethoxy group (-OCHF2), respectively. These substituents significantly influence the compound's electronic properties and reactivity.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and coupling reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles.

Physical and Chemical Properties: The physical properties of CAS No. 1805750-08-6 include a melting point of approximately 240°C and a boiling point around 380°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its chemical stability is notable under ambient conditions, though it may undergo hydrolysis under strongly acidic or basic conditions.

Biological Activity: One of the most promising aspects of 6-Difluoromethoxy-5-formyl-1H-benzimidazole lies in its biological activity. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating significant inhibition of cyclooxygenase (COX) enzymes. Additionally, the compound has shown promise in anticancer studies, particularly in targeting specific oncogenic pathways.

Applications in Drug Discovery: The unique combination of structural features in CAS No. 1805750-08-6 makes it an attractive candidate for drug discovery programs. Its ability to modulate key biological targets has led to its investigation in various therapeutic areas, including neurodegenerative diseases, cardiovascular disorders, and infectious diseases.

Safety Considerations: While exploring the applications of 6-Difluoromethoxy-5-formyl-1H-benzimidazole, it is essential to consider safety protocols. Handling this compound requires adherence to standard laboratory safety practices to minimize exposure risks.

FUTURE RESEARCH DIRECTIONS: Ongoing research on this compound is focused on expanding its application scope through further mechanistic studies and preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.

In conclusion, CAS No. 1805750-08-6, or 6-Difluoromethoxy-5-formyl-1H-benzimidazole, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique properties and promising biological activities underscore its importance in contemporary chemical research.